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For researchers looking to validate or explore these mechanisms, here are summaries of the key experimental

methodologies from the literature.

Protocol 1: Detecting AIM-100-Induced DAT Oligomerization and
Endocytosis

This protocol is based on experiments detailed in [1].

e Cell Preparation: Use porcine aortic endothelial (PAE) cells or other lines (HeLa, HEK293, SH-
SY5Y) stably expressing DAT, typically fused to a fluorescent protein (e.g., YFP) and/or an
extracellular epitope tag (e.g., HA).

e Treatment: Treat cells with AIM-100 (typical working concentration 210-20 uM) at 37°C for a defined
period (e.g., 2 hours). A vehicle (e.g., DMSO) serves as the control.

¢ Oligomerization Analysis (SDS-PAGE/Western Blot):

o Lyse cells and prepare samples under non-reducing conditions (without 3-mercaptoethanol or
DTT) to preserve non-disulfide-bonded oligomers.

o Resolve proteins using SDS-PAGE and immunoblot for DAT.

o lIdentify oligomers as high molecular weight species (e.g., ~290 kDa for a trimer). Quantify the
oligomer-to-monomer (O/M) ratio.

¢ Endocytosis Assay (Antibody Uptake):

o Prior to AIM-100 treatment, label surface DAT by incubating live cells with an anti-HA antibody
at 4°C.

o Induce endocytosis by shifting to 37°C with AIM-100.

o After various time points, fix cells and visualize internalized DAT-antibody complexes using a
fluorescent secondary antibody without permeabilizing the membrane (to exclude surface
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signal).
o Quantify the fluorescence intensity of internalized vesicles or the rate of surface loss.

Protocol 2: Assessing Ackl Inhibition and Downstream Effects in
Cancer Cells

This protocol is based on experiments from [2].

¢ In Vitro Kinase Assay:
o Incubate purified Ackl kinase with a substrate and [y-33P]ATP in the presence of a titration of
AIM-100 concentrations.
o Spot the reaction mixture onto P81 ion exchange paper to capture the phosphorylated product.
o Wash filters extensively in phosphoric acid and measure radioactivity to determine kinase
activity.
o Calculate the IC50 value, which is approximately 21-24 nM for AIM-100 [3] [4].
e Cell-Based Assay (e.g., Prostate Cancer Cells):
o Culture prostate cancer cell lines (e.g., LNCaP, LAPC4).
o Treat cells with AIM-100 (e.g., 2-10 uM for 48 hours).
o Lyse cells and perform Western blotting to detect:
= Reduction in phosphorylated Ackl (Tyr284).
= Reduction in phosphorylated Androgen Receptor (Tyr267).
= Downregulation of downstream targets like ATM.
o Assess functional outcomes using cell growth assays (e.g., trypan blue exclusion), cell cycle
analysis (e.g., GO/G1 arrest), or apoptosis assays.

Signaling Pathway and Experimental Workflow

The diagram below illustrates the two distinct mechanisms of action of AIM-100 and the experimental

workflow for studying the DAT oligomerization pathway.
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Chemical Properties & Research Use

The table below provides key chemical and handling information for AIM-100 for laboratory use.
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Property Specification

CAS Number 873305-35-2 [3] [4]

Molecular Formula C23H21N30:2 [3] [4]

Molecular Weight 371.43 g/mol [3] [4]

Solubility >36 mg/mL in DMSO; =35.8 mg/mL in EtOH (with gentle warming) [3]
Storage -20°C [3] [4]

Primary Solvent DMSO (for stock solutions) [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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